Cas no 2034568-77-7 (3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile)

• Product Name: 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile
• CAS No: 2034568-77-7
• MF: C₁₈H₂₄N₂OS
• MW: 316.460963249207
• CID: 6273016
• PubChem ID: 119105798
• Update Time: 2025-06-15

3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile
• AKOS026699652
• 3-(2-((tert-butylthio)methyl)piperidine-1-carbonyl)benzonitrile
• 3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}benzonitrile
• 2034568-77-7
• 3-[2-(tert-butylsulfanylmethyl)piperidine-1-carbonyl]benzonitrile
• F6562-5770

• Inchi： 1S/C18H24N2OS/c1-18(2,3)22-13-16-9-4-5-10-20(16)17(21)15-8-6-7-14(11-15)12-19/h6-8,11,16H,4-5,9-10,13H2,1-3H3
• InChI Key： WDEUMKICKFGTAZ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 316.16093457g/mol
• Monoisotopic Mass: 316.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile

Recent Advances in the Study of 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile (CAS: 2034568-77-7)

The compound 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile (CAS: 2034568-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile as a promising scaffold for the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The compound's unique structural features, including the tert-butylsulfanyl and benzonitrile moieties, contribute to its high binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile exhibits potent inhibitory activity against protein kinase C (PKC) isoforms, which are implicated in various cancers. The study utilized X-ray crystallography to elucidate the compound's binding mode, revealing key interactions with the ATP-binding site of PKC.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was shown to modulate the activity of the NLRP3 inflammasome, a critical component of the innate immune response. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and Alzheimer's disease.

From a synthetic perspective, novel methodologies for the efficient preparation of 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile have been developed. A 2022 study in Organic Letters described a one-pot, multi-component reaction that significantly improves yield and reduces purification steps, making the compound more accessible for further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Current research efforts are focused on structural modifications to address these limitations while maintaining the compound's high potency and selectivity.

In conclusion, 3-{2-(tert-butylsulfanyl)methylpiperidine-1-carbonyl}benzonitrile represents a versatile chemical scaffold with significant potential in drug discovery. Ongoing research continues to uncover new therapeutic applications and refine its pharmacological profile, positioning it as a valuable tool for both basic research and clinical development.